Cas no 20980-06-7 (Pyrimidine,2-[4-(3,3,3-triphenylpropyl)-1-piperazinyl]-)
![Pyrimidine,2-[4-(3,3,3-triphenylpropyl)-1-piperazinyl]- structure](https://www.kuujia.com/scimg/cas/20980-06-7x500.png)
20980-06-7 structure
Product name:Pyrimidine,2-[4-(3,3,3-triphenylpropyl)-1-piperazinyl]-
Pyrimidine,2-[4-(3,3,3-triphenylpropyl)-1-piperazinyl]- Chemical and Physical Properties
Names and Identifiers
-
- Pyrimidine,2-[4-(3,3,3-triphenylpropyl)-1-piperazinyl]-
- 2-[4-(3,3,3-triphenylpropyl)piperazin-1-yl]pyrimidine
- DTXSID40175185
- BRN 0966527
- 1-(3,3,3-Triphenylpropyl)-4-(2-pyrimidyl)piperazine
- 20980-06-7
- Piperazine, 1-(2-pyrimidinyl)-4-(3,3,3-triphenylpropyl)-
-
- Inchi: InChI=1S/C29H30N4/c1-4-11-25(12-5-1)29(26-13-6-2-7-14-26,27-15-8-3-9-16-27)17-20-32-21-23-33(24-22-32)28-30-18-10-19-31-28/h1-16,18-19H,17,20-24H2
- InChI Key: LSVAHJRFSZHOBF-UHFFFAOYSA-N
- SMILES: C1(C(C2C=CC=CC=2)(C2C=CC=CC=2)CCN2CCN(C3N=CC=CN=3)CC2)C=CC=CC=1
Computed Properties
- Exact Mass: 434.2473
- Monoisotopic Mass: 434.247
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 33
- Rotatable Bond Count: 7
- Complexity: 502
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.9
- Topological Polar Surface Area: 32.3Ų
Experimental Properties
- Density: 1.14
- Boiling Point: 625.7°Cat760mmHg
- Flash Point: 332.2°C
- Refractive Index: 1.615
- PSA: 32.26
Pyrimidine,2-[4-(3,3,3-triphenylpropyl)-1-piperazinyl]- Related Literature
-
Riadh Hanachi,Mohammed A. M. Alkhalifah,Faisal Alresheedi,Bahoueddine Tangour,Majdi Hochlaf New J. Chem., 2021,45, 17796-17807
-
Baoyu Gao RSC Adv., 2017,7, 28733-28745
-
Chang Guo,Bin Sun,Yuning Li Polym. Chem., 2014,5, 5247-5254
-
Deshetti Jampaiah,Katie M. Tur,Samuel J. Ippolito,Ylias M. Sabri,James Tardio,Suresh K. Bhargava,Benjaram M. Reddy RSC Adv., 2013,3, 12963-12974
20980-06-7 (Pyrimidine,2-[4-(3,3,3-triphenylpropyl)-1-piperazinyl]-) Related Products
- 1147351-97-0(N-(1-cyano-1,2-dimethylpropyl)-2-{2,4-dioxo-1,3-diazaspiro[4.4]nonan-3-yl}acetamide)
- 2138030-07-4(2-methoxy-N-[3-(2,2,2-trifluoroethylamino)cyclobutyl]acetamide)
- 532970-76-6(N-[2-(3-{[(cyclohexylcarbamoyl)methyl]sulfanyl}-1H-indol-1-yl)ethyl]-4-methylbenzamide)
- 2171265-14-6((2S)-2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,3-thiazol-5-ylformamido}-3-methylbutanoic acid)
- 2248314-27-2(Ethyl 2-amino-5-thiophen-2-ylbenzoate)
- 332161-42-9(2-{5-(2-chlorophenyl)-1,3,4-oxadiazol-2-ylsulfanyl}-1-(1,2,3,4-tetrahydroquinolin-1-yl)ethan-1-one)
- 1305324-02-0(1-(2,4,5-Trifluorophenyl)propan-2-one)
- 1424369-06-1(3,4,5,6-tetrachloro-N-[4-(dimethylamino)-3,5-difluorophenyl]pyridine-2-carboxamide)
- 503537-97-1(4-bromooct-1-ene)
- 1702061-14-0(1-(pentan-2-yl)cyclobutylmethanamine)
Recommended suppliers
atkchemica
Gold Member
CN Supplier
Reagent

Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
CN Supplier
Bulk

Jiangsu Xinsu New Materials Co., Ltd
Gold Member
CN Supplier
Bulk

上海贤鼎生物科技有限公司
Gold Member
CN Supplier
Bulk

Taizhou Jiayin Chemical Co., Ltd
Gold Member
CN Supplier
Bulk
